molecular formula C15H24ClNO2 B2831882 2-Chloro-1-[(1S,2R,4R)-6',6'-dimethylspiro[bicyclo[2.2.1]heptane-2,2'-morpholine]-4'-yl]propan-1-one CAS No. 2411184-22-8

2-Chloro-1-[(1S,2R,4R)-6',6'-dimethylspiro[bicyclo[2.2.1]heptane-2,2'-morpholine]-4'-yl]propan-1-one

Cat. No.: B2831882
CAS No.: 2411184-22-8
M. Wt: 285.81
InChI Key: RHNSGGHPRLNVKM-DYCTTXIQSA-N
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Description

2-Chloro-1-[(1S,2R,4R)-6',6'-dimethylspiro[bicyclo[2.2.1]heptane-2,2'-morpholine]-4'-yl]propan-1-one is a useful research compound. Its molecular formula is C15H24ClNO2 and its molecular weight is 285.81. The purity is usually 95%.
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Scientific Research Applications

  • Chemistry:

    • This compound is used as a model substrate in reaction mechanism studies.

    • It's employed in the synthesis of more complex molecules due to its reactive nature.

  • Biology:

    • Studies have explored its potential as a bioactive molecule, investigating interactions with biological macromolecules.

  • Medicine:

    • Research includes its role as a potential drug candidate for various therapeutic areas.

    • Its structural uniqueness allows for specific interactions with enzymes and receptors.

  • Industry:

    • Utilized in the development of new materials with special properties.

    • Its reactivity makes it a valuable intermediate in chemical manufacturing.

5. Mechanism of Action: The compound exerts its effects through various molecular pathways:

  • Molecular Targets:

    • Interaction with specific enzymes and receptors, influencing biological processes.

    • Potential targets include neurotransmitter receptors, which might be relevant in neurological research.

  • Pathways Involved:

    • Modulation of signaling pathways.

    • Alteration of metabolic pathways, leading to changes in cellular activities.

Comparison with Similar Compounds

  • Other spirocyclic compounds with different substituents may share some chemical properties but differ in biological activity.

  • Example compounds include spiro[bicyclo[2.2.1]heptane-2,2'-oxirane] and spiro[bicyclo[2.2.1]heptane-2,2'-pyrrolidine], which exhibit varying degrees of reactivity and application.

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Properties

IUPAC Name

2-chloro-1-[(1S,2R,4R)-6',6'-dimethylspiro[bicyclo[2.2.1]heptane-2,2'-morpholine]-4'-yl]propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H24ClNO2/c1-10(16)13(18)17-8-14(2,3)19-15(9-17)7-11-4-5-12(15)6-11/h10-12H,4-9H2,1-3H3/t10?,11-,12+,15+/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RHNSGGHPRLNVKM-DYCTTXIQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)N1CC(OC2(C1)CC3CCC2C3)(C)C)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C(=O)N1C[C@]2(C[C@@H]3CC[C@H]2C3)OC(C1)(C)C)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H24ClNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

285.81 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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